(3-Benzoyl-2-nitrophenyl)acetic acid

• Molecular Formula: C15H11NO5
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 2-(3-benzoyl-2-nitrophenyl)acetic acid
• InChI: InChI=1S/C15H11NO5/c17-13(18)9-11-7-4-8-12(14(11)16(20)21)15(19)10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)
• InChI Key: GCWNYHQPWKBAFT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2[N+](=O)[O-])CC(=O)O

Description

(3-Benzoyl-2-nitrophenyl)acetic acid is a useful research compound. Its molecular formula is C15H11NO5 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 11.5 g (0.03 mole) of 2-(3-benzoyl-2-nitrophenyl)propanedioic acid in 50 ml of 20% sulfuric acid and 50 ml of acetic acid was heated at reflux under a nitrogen atmosphere overnight. The solution was concentrated and the residue was made basic with 450 ml of 2N potassium bicarbonate. The mixture was extracted twice with diethylether and the aqueous layer was made acidic with 20 ml of conc. sulfuric acid. The solid which precipitated was collected by filtration, washed with water, recrystallized from aqueous isopropanol to yield 4.1 g (48%) of brown solid, m.p. 160°-162° C.